Cas no 2171914-49-9 (4-(5-Methylpyridin-3-yl)pyrrolidin-3-ol)

• Product Name: 4-(5-Methylpyridin-3-yl)pyrrolidin-3-ol
• CAS No: 2171914-49-9
• MF: C₁₀H₁₄N₂O
• MW: 178.230962276459
• CID: 5566398
• PubChem ID: 165595489
• Update Time: 2025-07-19

4-(5-Methylpyridin-3-yl)pyrrolidin-3-ol Chemical and Physical Properties

Names and Identifiers

• 2171914-49-9
• 4-(5-methylpyridin-3-yl)pyrrolidin-3-ol
• EN300-1635230
• 4-(5-Methylpyridin-3-yl)pyrrolidin-3-ol

• Inchi： 1S/C10H14N2O/c1-7-2-8(4-11-3-7)9-5-12-6-10(9)13/h2-4,9-10,12-13H,5-6H2,1H3
• InChI Key： XIGTYBYDDOKLRS-UHFFFAOYSA-N
• SMILES： OC1CNCC1C1C=NC=C(C)C=1

Computed Properties

• Exact Mass: 178.110613074g/mol
• Monoisotopic Mass: 178.110613074g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 174
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0
• Topological Polar Surface Area: 45.2Ų

Additional information on 4-(5-Methylpyridin-3-yl)pyrrolidin-3-ol

Professional Introduction to 4-(5-Methylpyridin-3-yl)pyrrolidin-3-ol (CAS No. 2171914-49-9)

4-(5-Methylpyridin-3-yl)pyrrolidin-3-ol is a significant compound in the field of pharmaceutical chemistry, characterized by its unique structural and functional properties. This compound, identified by the CAS number 2171914-49-9, has garnered considerable attention due to its potential applications in drug development and medicinal chemistry. The molecular structure of this compound incorporates a pyridine ring and a pyrrolidine moiety, which are both pivotal in determining its chemical behavior and biological activity.

The synthesis of 4-(5-Methylpyridin-3-yl)pyrrolidin-3-ol involves a series of carefully orchestrated chemical reactions that highlight the expertise required in organic synthesis. The presence of the 5-Methylpyridin-3-yl substituent introduces a methyl group at the 5-position of the pyridine ring, which can influence electronic properties and interactions with biological targets. This modification is particularly crucial in medicinal chemistry, where subtle changes in molecular structure can lead to significant differences in pharmacological activity.

Recent advancements in the field of drug discovery have positioned 4-(5-Methylpyridin-3-yl)pyrrolidin-3-ol as a promising candidate for further investigation. Researchers have been exploring its potential as a scaffold for developing new therapeutic agents. The compound's ability to interact with various biological receptors and enzymes makes it an attractive candidate for drug design. Specifically, studies have indicated that this molecule may exhibit properties relevant to central nervous system (CNS) disorders, making it a focal point for neuropharmacological research.

In addition to its pharmacological potential, 4-(5-Methylpyridin-3-yl)pyrrolidin-3-ol has shown interesting characteristics in preclinical studies. These studies have been instrumental in understanding its mechanism of action and identifying potential therapeutic applications. The compound's interaction with biological targets has been examined using various spectroscopic and computational methods, providing valuable insights into its behavior at the molecular level. Such findings are crucial for guiding further research and development efforts.

The structural features of 4-(5-Methylpyridin-3-yl)pyrrolidin-3-ol also make it a versatile intermediate in synthetic chemistry. The combination of the pyridine and pyrrolidine moieties offers multiple sites for functionalization, allowing chemists to modify the molecule in diverse ways. This flexibility is particularly valuable in drug development, where precise control over molecular structure is essential for optimizing pharmacological properties. Researchers have leveraged this versatility to create derivatives with enhanced efficacy and reduced side effects.

Current research trends suggest that 4-(5-Methylpyridin-3-yl)pyrrolidin-3-ol will continue to be a subject of intense study. The growing interest in targeted therapies and personalized medicine has underscored the need for novel compounds with specific biological activities. This compound's unique properties make it well-suited for addressing unmet medical needs. As such, it is likely to play a significant role in future pharmaceutical developments.

The synthesis and characterization of 4-(5-Methylpyridin-3-yl)pyrrolidin-3-ol have also contributed to advancements in synthetic methodologies. The development of efficient synthetic routes has not only facilitated access to this compound but has also provided insights into broader chemical principles applicable to other molecules. These methodological advancements are expected to have far-reaching implications, enhancing the capabilities of medicinal chemists and accelerating the discovery of new drugs.

In conclusion, 4-(5-Methylpyridin-3-yl)pyrrolidin-3-ol (CAS No. 2171914-49-9) represents a compelling area of research within pharmaceutical chemistry. Its unique structural features, combined with its potential biological activities, make it a valuable asset in drug development efforts. As research progresses, this compound is poised to contribute significantly to advancements in medicine and therapeutic innovation.